(4-bromobenzyl)(4-ethoxyphenyl)amine

• IUPAC Name: N-[(4-bromophenyl)methyl]-4-ethoxyaniline
• InChI: InChI=1S/C15H16BrNO/c1-2-18-15-9-7-14(8-10-15)17-11-12-3-5-13(16)6-4-12/h3-10,17H,2,11H2,1H3
• InChI Key: OREYZPRZWNHQKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NCC2=CC=C(C=C2)Br
• Molecular Formula: C15H16BrNO
• Molecular Weight: 306.20 g/mol

Description

(4-bromobenzyl)(4-ethoxyphenyl)amine, also known as BBPEA, is a chemical compound that belongs to the class of phenethylamines. It is a white or off-white powder that is used in scientific research for various purposes, including studying its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

(4-bromobenzyl)(4-ethoxyphenyl)amine is used in scientific research for various purposes, including studying its mechanism of action and biochemical and physiological effects. It is also used as a reference standard for analytical purposes, such as in the development of analytical methods for detecting (4-bromobenzyl)(4-ethoxyphenyl)amine in biological samples. Additionally, (4-bromobenzyl)(4-ethoxyphenyl)amine is used in the synthesis of other compounds, such as radiolabeled derivatives, that are used in imaging studies.

Mechanism of Action

The exact mechanism of action of (4-bromobenzyl)(4-ethoxyphenyl)amine is not fully understood. However, it is believed to act as a selective dopamine receptor agonist, specifically targeting the D1 and D2 receptors. It may also have affinity for other receptors, such as the serotonin and norepinephrine receptors. Its binding to these receptors leads to the release of neurotransmitters, such as dopamine, which are involved in various physiological processes, including reward, motivation, and movement.
Biochemical and Physiological Effects:
(4-bromobenzyl)(4-ethoxyphenyl)amine has been shown to have various biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity and induce stereotypy, which are behaviors associated with increased dopamine release in the brain. It has also been shown to increase heart rate and blood pressure, which are physiological effects associated with the activation of the sympathetic nervous system. Additionally, (4-bromobenzyl)(4-ethoxyphenyl)amine has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (4-bromobenzyl)(4-ethoxyphenyl)amine in lab experiments is its selectivity for dopamine receptors, which allows for the study of the specific role of dopamine in various physiological processes. Additionally, its availability as a reference standard allows for the development of analytical methods for detecting (4-bromobenzyl)(4-ethoxyphenyl)amine in biological samples. However, one limitation of using (4-bromobenzyl)(4-ethoxyphenyl)amine is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of (4-bromobenzyl)(4-ethoxyphenyl)amine. One direction is the development of new analytical methods for detecting (4-bromobenzyl)(4-ethoxyphenyl)amine in biological samples, which may aid in the detection of (4-bromobenzyl)(4-ethoxyphenyl)amine use in forensic and toxicology settings. Another direction is the study of the long-term effects of (4-bromobenzyl)(4-ethoxyphenyl)amine use, particularly on the dopamine system and other physiological processes. Additionally, the use of (4-bromobenzyl)(4-ethoxyphenyl)amine as a potential treatment for Parkinson's disease and other neurological disorders warrants further investigation.

Synthesis Methods

The synthesis of (4-bromobenzyl)(4-ethoxyphenyl)amine involves the reaction of 4-bromobenzyl chloride with 4-ethoxyaniline in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in an organic solvent, such as dichloromethane or toluene, at a specific temperature and for a specific duration. The resulting product is then purified using various techniques, such as recrystallization or column chromatography.